Cas no 1996831-06-1 (2-benzoyl-5-fluoro-4-methylphenol)
2-benzoyl-5-fluoro-4-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-benzoyl-5-fluoro-4-methylphenol
- 1996831-06-1
- EN300-1276392
-
- Inchi: 1S/C14H11FO2/c1-9-7-11(13(16)8-12(9)15)14(17)10-5-3-2-4-6-10/h2-8,16H,1H3
- InChI Key: ALZMVHSNNSWOGR-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C(C2C=CC=CC=2)=O)C=C1C)O
Computed Properties
- Exact Mass: 230.07430775g/mol
- Monoisotopic Mass: 230.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
2-benzoyl-5-fluoro-4-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276392-0.05g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 0.05g |
$624.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-0.1g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 0.1g |
$653.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-0.25g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 0.25g |
$683.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-0.5g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 0.5g |
$713.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-1.0g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 1g |
$743.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-2.5g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 2.5g |
$1454.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-5.0g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 5g |
$2152.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-10.0g |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 10g |
$3191.0 | 2023-05-23 | ||
| Enamine | EN300-1276392-50mg |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1276392-100mg |
2-benzoyl-5-fluoro-4-methylphenol |
1996831-06-1 | 100mg |
$553.0 | 2023-10-01 |
2-benzoyl-5-fluoro-4-methylphenol Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-benzoyl-5-fluoro-4-methylphenol
Professional Introduction to 2-benzoyl-5-fluoro-4-methylphenol (CAS No. 1996831-06-1)
2-benzoyl-5-fluoro-4-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1996831-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its benzoyl and fluoro substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a methyl group at the 4-position and a fluoro atom at the 5-position enhances its molecular interactions, making it a promising candidate for further exploration in drug development.
The structure of 2-benzoyl-5-fluoro-4-methylphenol consists of a benzene ring substituted with a benzoyl group at the 2-position, a fluoro atom at the 5-position, and a methyl group at the 4-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological efficacy. The benzoyl group, known for its ability to enhance molecular stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological targets. Meanwhile, the fluoro atom, renowned for its ability to modulate metabolic pathways and improve pharmacokinetic profiles, adds another layer of complexity to the compound's potential applications.
In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing fluoro substituents often exhibit enhanced bioavailability and metabolic stability, making them attractive for pharmaceutical applications. The compound 2-benzoyl-5-fluoro-4-methylphenol (CAS No. 1996831-06-1) is no exception, with preliminary research suggesting its potential in various therapeutic areas.
One of the most promising applications of 2-benzoyl-5-fluoro-4-methylphenol is in the field of anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and certain types of cancer. Phenolic compounds have been shown to possess anti-inflammatory properties by inhibiting key inflammatory pathways such as NF-κB and MAPK. The unique structure of 2-benzoyl-5-fluoro-4-methylphenol may enable it to interact with these pathways more effectively than other phenolic derivatives.
Furthermore, research has indicated that 2-benzoyl-5-fluoro-4-methylphenol may exhibit antioxidant properties. Oxidative stress is another critical factor in the pathogenesis of various diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The presence of both benzoyl and fluoro groups in this compound suggests that it could scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This potential antioxidant activity makes 2-benzoyl-5-fluoro-4-methylphenol (CAS No. 1996831-06-1) a promising candidate for further investigation in this area.
Another area where 2-benzoyl-5-fluoro-4-methylphenol shows promise is in cancer research. Cancer cells often exhibit altered metabolic pathways and increased resistance to apoptosis compared to normal cells. Phenolic compounds have been investigated for their ability to disrupt these cancer-specific mechanisms. Preliminary studies suggest that 2-benzoyl-5-fluoro-4-methylphenol may inhibit cancer cell proliferation by targeting key signaling pathways involved in tumor growth and survival. Additionally, its ability to induce apoptosis in cancer cells without significantly affecting normal cells makes it an attractive candidate for further development as an anticancer agent.
The synthesis of 2-benzoyl-5-fluoro-4-methylphenol (CAS No. 1996831-06-1) involves several well-established organic reactions, including bromination, fluorination, and benzoylation. The precise regioselectivity achieved during these reactions is crucial for obtaining the desired product with high purity and yield. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize the synthesis process and improve scalability.
In conclusion, 2-benzoyl-5-fluoro-4-methylphenol represents a significant advancement in the field of pharmaceutical chemistry due to its unique structure and potential biological activities. Its applications in anti-inflammatory drug development, antioxidant therapy, and cancer research highlight its versatility as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, it is expected that this compound will play an increasingly important role in future medical treatments.
1996831-06-1 (2-benzoyl-5-fluoro-4-methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)